Cas no 51652-39-2 (2-methoxy-1H-phenalen-1-one)

• Product Name: 2-methoxy-1H-phenalen-1-one
• CAS No: 51652-39-2
• Molecular Formula: C₁₄H₁₀O₂
• Molecular Weight: 210.228
• CID: 2061964
• PubChem ID: 5027250

2-methoxy-1H-phenalen-1-one Properties

Names and Identifiers

• 2-Methoxyphenalenon
• 2-Methoxyphenalen-1-one
• 2-Methoxy-1H-phenalen-1-one
• AKOS025289125
• 51652-39-2
• CHEMBL226661
• CS-0203572
• 2-methoxyphenalen-1-one
• BCA65239
• 2-methoxy-1H-phenalen-1-one

• InChIKey： FMZHCYXNNGLTLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10O2/c1-16-12-8-10-6-2-4-9-5-3-7-11(13(9)10)14(12)15/h2-8H,1H3
• SMILES： COC1=CC2=CC=CC3=C2C(=CC=C3)C1=O

Computed Properties

• Exact Mass: 210.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 210.068079557g/mol
• Heavy Atom Count: 16
• Complexity: 332
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.02340
• PSA: 26.30000
• Boiling Point: 407.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 201.8±22.3 °C
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• Color/Form: Orange oil
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones